Cas no 2034385-07-2 (7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034385-07-2
• MF: C₂₀H₁₈ClN₃O₃S
• MW: 415.893222332001
• CID: 6442489
• PubChem ID: 121021601
• Update Time: 2025-07-13

7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione
• (7-(2-chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(quinoxalin-2-yl)methanone
• AKOS026703889
• F6557-1942
• [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-quinoxalin-2-ylmethanone
• 2034385-07-2

• Inchi： 1S/C20H18ClN3O3S/c21-15-6-2-1-5-14(15)19-9-10-24(11-12-28(19,26)27)20(25)18-13-22-16-7-3-4-8-17(16)23-18/h1-8,13,19H,9-12H2
• InChI Key： NUOUDVRVCWCLDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCN(C(C2C=NC3C=CC=CC=3N=2)=O)CCS1(=O)=O

Computed Properties

• Exact Mass: 415.0757403g/mol
• Monoisotopic Mass: 415.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 88.6Ų

Additional information on 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1lambda6,4-thiazepane-1,1-dione

7-(2-Chlorophenyl)-4-(Quinoxaline-2-Carbonyl)-1λ6,4-Thiazepane-1,1-Dione: A Comprehensive Overview

CAS No 2034385-07-2 corresponds to the compound named 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1λ6,4-thiazepane-1,1-dione, a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The molecule combines a thiazepane ring system with a quinoxaline moiety, making it a subject of interest for researchers exploring novel chemical frameworks.

The structural composition of 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1λ6,4-thiazepane-1,1-dione is characterized by a thiazepane ring fused with two ketone groups, creating a rigid and potentially bioactive structure. The presence of the quinoxaline group introduces additional aromaticity and conjugation, which can enhance the compound's stability and reactivity. Recent studies have highlighted the potential of such structures in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the thiazepane core. This is followed by functionalization at specific positions to introduce the quinoxaline and chlorophenyl substituents. The synthesis pathway often employs coupling reactions and oxidative cyclization techniques, which are critical for achieving the desired stereochemistry and connectivity. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

The physical properties of CAS No 2034385-07-2 are influenced by its molecular weight and structural rigidity. The compound exhibits a high melting point due to its extensive conjugation and hydrogen bonding capabilities. Solubility studies have shown that it has moderate solubility in polar solvents, which is advantageous for its application in solution-based assays and formulations. These properties make it suitable for incorporation into drug delivery systems or as a building block in materials science.

In terms of applications, 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1λ6,4-thiazepane-1,1-dione has shown promise in several areas. In pharmacology, its ability to interact with specific biological targets has been explored in preclinical studies. For instance, recent research indicates that this compound may act as an inhibitor of certain kinases involved in cellular signaling pathways. Additionally, its photostability and electronic properties suggest potential uses in optoelectronic materials and sensors.

The latest advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the quinoxaline moiety plays a pivotal role in modulating the compound's redox properties. These findings have implications for its use in energy storage devices such as batteries and supercapacitors. Furthermore, ongoing studies are investigating its biocompatibility and toxicity profiles to assess its suitability for therapeutic applications.

In conclusion, CAS No 2034385-07-2, or 7-(2-chlorophenyl)-4-(quinoxaline-2-carbonyl)-1λ6,4-thiazepane-1,1-dione, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a valuable asset in both academic and industrial settings. As ongoing investigations continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.